Ethylmercury bromide

• CAS RN: 107-26-6
• Molecular Formula: C2H5BrHg
• Molecular Weight: 309.56 g/mol
• IUPAC Name: bromo(ethyl)mercury
• InChI: InChI=1S/C2H5.BrH.Hg/c1-2;;/h1H2,2H3;1H;/q;;+1/p-1
• InChI Key: UREACWLAXSOUKG-UHFFFAOYSA-M
• SMILES: CC[Hg]Br

Description

Ethylmercury bromide is a chemical compound that is used in scientific research applications as a reagent. It is a white crystalline powder that is soluble in water and has a molecular weight of 296.52 g/mol. Ethylmercury bromide is a source of ethylmercury, which is a toxic substance that can cause harm to the human body. However, it is still widely used in laboratory experiments due to its unique properties.

Mechanism Of Action

Ethylmercury bromide acts as a Lewis acid, which means that it can accept a pair of electrons from a Lewis base. This property makes it an effective catalyst in various chemical reactions. Ethylmercury bromide can also form complexes with organic molecules, which can enhance the reactivity of the molecules.

Biochemical And Physiological Effects

Ethylmercury is a toxic substance that can cause harm to the human body. It can accumulate in the body and cause damage to the nervous system, kidneys, and immune system. However, the toxicity of ethylmercury bromide is lower than that of other forms of mercury, such as methylmercury. Ethylmercury bromide is also less likely to accumulate in the body than other forms of mercury.

Advantages And Limitations For Lab Experiments

Ethylmercury bromide is a useful reagent in laboratory experiments due to its unique properties. It is particularly useful in the synthesis of aryl and vinyl bromides, which are important intermediates in the production of pharmaceuticals and agrochemicals. However, ethylmercury bromide is a toxic substance that requires careful handling. It can also be expensive and difficult to obtain.

Future Directions

There are several future directions for the use of ethylmercury bromide in scientific research. One area of interest is the development of new catalysts based on ethylmercury bromide. Researchers are also investigating the use of ethylmercury bromide in the synthesis of new pharmaceuticals and agrochemicals. Another area of interest is the development of new methods for the safe handling and disposal of ethylmercury bromide.

Synthesis Methods

Ethylmercury bromide can be synthesized by reacting ethylmercury chloride with an aqueous solution of sodium bromide. The reaction results in the formation of ethylmercury bromide, which can be purified by recrystallization.

Scientific Research Applications

Ethylmercury bromide is commonly used in scientific research as a reagent for the synthesis of organic compounds. It is also used as a catalyst in various chemical reactions. Ethylmercury bromide is particularly useful in the synthesis of aryl and vinyl bromides, which are important intermediates in the production of pharmaceuticals and agrochemicals.